Cas no 299171-88-3 (2-Butyl-2-(propan-2-yl)propane-1,3-diol)

• Product Name: 2-Butyl-2-(propan-2-yl)propane-1,3-diol
• CAS No: 299171-88-3
• MF: C₁₀H₂₂O₂
• MW: 174.280483722687
• CID: 2839851
• PubChem ID: 22993192
• Update Time: 2025-04-21

2-Butyl-2-(propan-2-yl)propane-1,3-diol Chemical and Physical Properties

Names and Identifiers

• AKOS018005664
• 2-Butyl-2-(propan-2-yl)propane-1,3-diol
• SCHEMBL3625543
• DTXSID60629418
• 299171-88-3

• Inchi： 1S/C10H22O2/c1-4-5-6-10(7-11,8-12)9(2)3/h9,11-12H,4-8H2,1-3H3
• InChI Key： AQHPICNWFNXTGE-UHFFFAOYSA-N
• SMILES： OCC(CO)(CCCC)C(C)C

Computed Properties

• Exact Mass: 174.161979940Da
• Monoisotopic Mass: 174.161979940Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 40.5Ų